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Compound of Interest

Compound Name: TPB15

Cat. No.: B11936716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

TPB15, a chemical substance identified under the Premanufacture Notice (PMN) case number

P-20-0015. The information herein is intended to supplement, not replace, institutional and

regulatory guidelines. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols.

Chemical Identification and Hazard Assessment
TPB15 is a zwitterionic polysulfone polymer. Its generic chemical name is N-alkyl

heteromonocyclic diphenolamide, polymer with Bisphenol A, haloaryl-substituted sulfone,

compd. with cyclic sulfonate ester, polyaryl alcohol terminated. The United States

Environmental Protection Agency (EPA) has reviewed this substance under the Toxic

Substances Control Act (TSCA) and determined that it is not likely to present an unreasonable

risk to health or the environment.

However, standard laboratory chemical handling precautions should always be observed. The

environmental fate assessment indicates that while the substance is persistent, it has a low

potential for bioaccumulation. It exhibits strong sorption to soil and sediment, with negligible

migration to groundwater, and is expected to be significantly removed during wastewater

treatment processes.
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Property Value/Description Citation

PMN Number P-20-0015 [1][2]

Chemical Type
Zwitterionic polysulfone

polymer
[1]

EPA Risk Assessment
Not likely to present an

unreasonable risk
[2][3]

Persistence Very persistent

Bioaccumulation Potential Low

Wastewater Treatment

Removal
90% (via sorption)

Sorption to Soil/Sediment Very strong

Groundwater Migration Negligible

Personal Protective Equipment (PPE)
When handling TPB15 for disposal, the following standard PPE should be worn to minimize

any potential for contact:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedures
The following procedure outlines the recommended steps for the disposal of TPB15 waste.

This workflow is designed to ensure safe handling and compliance with general laboratory

waste management practices.

Experimental Workflow: TPB15 Disposal
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Waste Collection

Waste Storage

Final Disposal

1. Segregate TPB15 Waste

2. Use a Labeled, Sealed Container

Solid Waste Stream

3. Store in a Designated Area

4. Avoid Mixing with Hazardous Waste

5. Consult Institutional EHS

6. Arrange for Professional Disposal

Follow EHS Guidance

Click to download full resolution via product page

Workflow for the proper disposal of TPB15.

Detailed Methodologies:

Waste Segregation:
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Collect all solid waste materials contaminated with TPB15 (e.g., weigh boats,

contaminated gloves, paper towels) separately from other laboratory waste streams.

Do not mix TPB15 waste with hazardous chemical waste (e.g., solvents, reactive

chemicals) unless explicitly instructed to do so by your EHS department.

Containerization:

Place the segregated TPB15 solid waste into a durable, leak-proof container with a secure

lid.

Clearly label the container as "TPB15 Waste" or with the full chemical name if required by

your institution. Include the date of waste generation.

Storage:

Store the sealed waste container in a designated waste accumulation area within the

laboratory.

This area should be away from general laboratory traffic and clearly marked.

Consultation with EHS:

Contact your institution's Environmental Health and Safety (EHS) department to inform

them of the TPB15 waste.

Provide them with all available information on the chemical, including its PMN number (P-

20-0015) and the EPA's risk assessment.

Professional Disposal:

Arrange for the collection and disposal of the TPB15 waste through your institution's

approved waste management vendor.

Follow all instructions provided by the EHS department and the waste vendor for

packaging and pickup.

Emergency Procedures
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Spills: In the event of a spill, wear appropriate PPE. For a solid spill, gently sweep the

material to avoid creating dust and place it in the designated waste container. Clean the spill

area with soap and water.

Personal Contact:

Eyes: If TPB15 comes into contact with the eyes, immediately flush with copious amounts

of water for at least 15 minutes and seek medical attention.

Skin: Wash the affected area thoroughly with soap and water.

Inhalation: Move to fresh air.

Ingestion: Seek immediate medical attention.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of TPB15, aligning with best practices for laboratory safety and chemical

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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